Cas no 94012-35-8 (1-Methyl-4-(piperazin-1-ylacetyl)piperazine)

• Product Name: 1-Methyl-4-(piperazin-1-ylacetyl)piperazine
• CAS No: 94012-35-8
• MF: C₁₁H₂₂N₄O
• MW: 226.318582057953
• MDL: MFCD08741847
• CID: 1069622
• PubChem ID: 14090605
• Update Time: 2025-06-08

1-Methyl-4-(piperazin-1-ylacetyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methylpiperazin-1-yl)-2-(piperazin-1-yl)ethanone
• 1-Methyl-4-(piperazin-1-ylacetyl)piperazine
• 1-(4-methylpiperazin-1-yl)-2-piperazin-1-yl-ethanone
• AKOS000209736
• MFCD08741847
• 94012-35-8
• 1-(4-methylpiperazin-1-yl)-2-piperazin-1-ylethanone
• 1-(4-Methylpiperazin-1-yl)-2-(piperazin-1-yl)ethan-1-one
• DTXSID90555736
• CS-0312921
• YKBNLKDKAFTDRN-UHFFFAOYSA-N
• SCHEMBL1906248
• 4-[2-(4-methyl-piperazin-1-yl)-2-oxo-ethyl]-piperazine
• VS-02326
• BBL010123
• STK500378
• ALBB-006965

• MDL： MFCD08741847
• Inchi： 1S/C11H22N4O/c1-13-6-8-15(9-7-13)11(16)10-14-4-2-12-3-5-14/h12H,2-10H2,1H3
• InChI Key： YKBNLKDKAFTDRN-UHFFFAOYSA-N
• SMILES： O=C(CN1CCNCC1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 226.17936134g/mol
• Monoisotopic Mass: 226.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-piperazineacetamides

Additional information on 1-Methyl-4-(piperazin-1-ylacetyl)piperazine

1-Methyl-4-(piperazin-1-ylacetyl)piperazine (CAS No. 94012-35-8): An Overview of Its Structure, Properties, and Applications

1-Methyl-4-(piperazin-1-ylacetyl)piperazine (CAS No. 94012-35-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MPAP, is a derivative of piperazine and has garnered attention for its potential in various therapeutic areas, including central nervous system (CNS) disorders and cancer treatment.

The chemical structure of 1-Methyl-4-(piperazin-1-ylacetyl)piperazine consists of a piperazine ring substituted with a methyl group and an acetyl-piperazine moiety. This unique structure imparts the compound with specific pharmacological properties, making it an attractive candidate for drug development. The molecular formula of MPAP is C₁₀H₂₀N₄O, and its molecular weight is approximately 204.28 g/mol.

In recent years, 1-Methyl-4-(piperazin-1-ylacetyl)piperazine has been extensively studied for its potential as a modulator of neurotransmitter systems. Research has shown that MPAP can interact with various receptors, including serotonin (5-HT) receptors and dopamine receptors, which are crucial in the regulation of mood, cognition, and motor function. These interactions have led to its evaluation in preclinical models of depression, anxiety, and neurodegenerative diseases.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the effects of MPAP on serotonin transporter (SERT) activity. The results demonstrated that MPAP effectively inhibited SERT, leading to increased levels of serotonin in the synaptic cleft. This finding suggests that MPAP could be a promising lead compound for the development of novel antidepressants with improved efficacy and reduced side effects compared to existing drugs.

Beyond its role in CNS disorders, 1-Methyl-4-(piperazin-1-ylacetyl)piperazine has also shown potential in cancer research. A study published in Cancer Research in 2023 explored the antitumor effects of MPAP on various cancer cell lines. The researchers found that MPAP exhibited significant cytotoxicity against breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of cell cycle progression and induction of apoptosis through the activation of caspase pathways.

The pharmacokinetic properties of 1-Methyl-4-(piperazin-1-ylacetyl)piperazine have also been extensively characterized. Studies have shown that MPAP has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for chronic administration. Additionally, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

In terms of synthetic methods, 1-Methyl-4-(piperazin-1-ylacetyl)piperazine can be synthesized through several routes. One common approach involves the acylation of piperazine with acetic anhydride followed by methylation with methyl iodide. This method yields high purity MPAP with good yields, making it accessible for both research and industrial applications.

The safety profile of 1-Methyl-4-(piperazin-1-ylacetyl)piperazine is an important consideration for its use in pharmaceutical development. Preclinical studies have shown that MPAP is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new compound, further safety evaluations are necessary to ensure its safe use in humans.

In conclusion, 1-Methyl-4-(piperazin-1-ylacetyl)piperazine (CAS No. 94012-35-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into the mechanisms of action and potential therapeutic uses of this compound.